Cas no 898784-46-8 ((2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone)

• Product Name: (2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone
• CAS No: 898784-46-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD07699396
• CID: 1945525
• PubChem ID: 24723689
• Update Time: 2025-04-21

(2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylphenyl)-(1,3-oxazol-2-yl)methanone
• 2-(2,5-DIMETHOXYBENZOYL)OXAZOLE
• (2,5-Dimethylphenyl)(1,3-oxazol-2-yl)methanone
• 2-(2,5-DIMETHYLBENZOYL)-1,3-OXAZOLE
• DTXSID20642123
• AKOS016019087
• (2,5-Dimethylphenyl)(oxazol-2-yl)methanone
• 898784-46-8
• MFCD07699396
• 2-(2,5-Dimethylbenzoyl)oxazole

• MDL： MFCD07699396
• Inchi： 1S/C12H11NO2/c1-8-3-4-9(2)10(7-8)11(14)12-13-5-6-15-12/h3-7H,1-2H3
• InChI Key： LANUBGUZUMVPSL-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 61.56000
• LogP: 1.92280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones